Cas no 1260877-16-4 (tert-butyl N-5-(aminomethyl)-2-hydroxyphenylcarbamate)

• Product Name: tert-butyl N-5-(aminomethyl)-2-hydroxyphenylcarbamate
• CAS No: 1260877-16-4
• MF: C₁₂H₁₈N₂O₃
• MW: 238.282923221588
• CID: 6291958
• PubChem ID: 84700707
• Update Time: 2025-06-08

tert-butyl N-5-(aminomethyl)-2-hydroxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-5-(aminomethyl)-2-hydroxyphenylcarbamate
• EN300-1879700
• tert-butyl N-[5-(aminomethyl)-2-hydroxyphenyl]carbamate
• Carbamic acid, N-[5-(aminomethyl)-2-hydroxyphenyl]-, 1,1-dimethylethyl ester
• 1260877-16-4
• DTXSID601141918

• Inchi： 1S/C12H18N2O3/c1-12(2,3)17-11(16)14-9-6-8(7-13)4-5-10(9)15/h4-6,15H,7,13H2,1-3H3,(H,14,16)
• InChI Key： RFYOOTUDPNJAMA-UHFFFAOYSA-N
• SMILES： O(C(NC1C(=CC=C(CN)C=1)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 238.13174244g/mol
• Monoisotopic Mass: 238.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 84.6Ų

Additional information on tert-butyl N-5-(aminomethyl)-2-hydroxyphenylcarbamate

Recent Advances in the Study of tert-butyl N-5-(aminomethyl)-2-hydroxyphenylcarbamate (CAS: 1260877-16-4)

In recent years, the compound tert-butyl N-5-(aminomethyl)-2-hydroxyphenylcarbamate (CAS: 1260877-16-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been the subject of numerous studies aimed at exploring its potential applications in drug discovery and development. The presence of both an aminomethyl and a hydroxyphenyl group in its structure makes it a versatile intermediate for the synthesis of more complex bioactive molecules.

Recent research has focused on the synthesis and optimization of tert-butyl N-5-(aminomethyl)-2-hydroxyphenylcarbamate, with particular emphasis on improving yield and purity. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that utilizes palladium-catalyzed cross-coupling reactions, achieving a yield of over 85% with high purity. This advancement is expected to facilitate the large-scale production of the compound, thereby supporting further pharmacological evaluations.

Pharmacological studies have also revealed promising results. In vitro assays demonstrated that tert-butyl N-5-(aminomethyl)-2-hydroxyphenylcarbamate exhibits moderate inhibitory activity against certain kinase enzymes, which are often implicated in cancer and inflammatory diseases. These findings suggest that the compound could serve as a lead structure for the development of new kinase inhibitors. However, further in vivo studies are required to validate its efficacy and safety profile.

Another area of interest is the compound's potential role in neurodegenerative diseases. Preliminary data from a 2024 study indicated that tert-butyl N-5-(aminomethyl)-2-hydroxyphenylcarbamate may modulate oxidative stress pathways in neuronal cells, offering neuroprotective effects. While these results are preliminary, they open new avenues for research into the treatment of conditions such as Alzheimer's and Parkinson's diseases.

In addition to its pharmacological potential, the compound has also been explored for its utility in chemical biology. Researchers have utilized tert-butyl N-5-(aminomethyl)-2-hydroxyphenylcarbamate as a building block for the development of fluorescent probes and other molecular tools. These applications highlight the compound's versatility and its importance in advancing both basic and applied research.

Despite these promising developments, challenges remain. The stability of tert-butyl N-5-(aminomethyl)-2-hydroxyphenylcarbamate under physiological conditions is a concern, as degradation products could potentially interfere with its biological activity. Future research should address these stability issues and explore strategies to enhance the compound's bioavailability and target specificity.

In conclusion, tert-butyl N-5-(aminomethyl)-2-hydroxyphenylcarbamate (CAS: 1260877-16-4) represents a valuable compound with diverse applications in drug discovery and chemical biology. Continued research efforts are expected to uncover further insights into its mechanisms of action and therapeutic potential, paving the way for its eventual translation into clinical applications.